Cas no 391229-16-6 (2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate)

• Product Name: 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate
• CAS No: 391229-16-6
• MF: C₁₉H₁₁Br₂NO₃
• MW: 461.103543519974
• CID: 6100676
• PubChem ID: 5083859
• Update Time: 2025-06-12

2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate
• Acetic acid, 2-(2-naphthalenyloxy)-, 2,6-dibromo-4-cyanophenyl ester
• (2,6-dibromo-4-cyanophenyl) 2-naphthalen-2-yloxyacetate
• AKOS024575034
• 391229-16-6
• F0208-0034

• Inchi： 1S/C19H11Br2NO3/c20-16-7-12(10-22)8-17(21)19(16)25-18(23)11-24-15-6-5-13-3-1-2-4-14(13)9-15/h1-9H,11H2
• InChI Key： MBNOPSKIBDVREB-UHFFFAOYSA-N
• SMILES： C(OC1=C(Br)C=C(C#N)C=C1Br)(=O)COC1=CC=C2C(=C1)C=CC=C2

Computed Properties

• Exact Mass: 460.90852g/mol
• Monoisotopic Mass: 458.91057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 571.5±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate

Introduction to 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate (CAS No. 391229-16-6)

2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate, identified by the Chemical Abstracts Service Number (CAS No.) 391229-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural arrangement of bromine substituents, a cyano group, and an acetoxy moiety linked to a naphthalene ring, presents a promising scaffold for the development of novel bioactive molecules.

The molecular structure of 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of bromine atoms at the 2 and 6 positions of the phenyl ring enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. The cyano group at the 4-position introduces electrophilic characteristics, facilitating further functionalization, while the acetoxy-substituted naphthalene moiety contributes to hydrophobic interactions and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. The combination of a brominated phenyl ring with a naphthalene-based side chain in 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate aligns with current trends toward designing molecules with enhanced binding specificity and improved pharmacokinetic profiles. This compound has been explored in various preclinical studies as a potential candidate for addressing multiple therapeutic targets.

In particular, research has demonstrated that derivatives of this class exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The bromine atoms in the phenyl ring have been shown to modulate binding interactions with biological targets, potentially leading to higher efficacy and selectivity. Additionally, the naphthalene group has been associated with favorable pharmacokinetic properties, including improved solubility and bioavailability.

The synthesis of 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications to the core structure to optimize biological activity.

One of the most compelling aspects of 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate is its versatility as a building block for drug development. By leveraging its reactive sites, chemists can generate libraries of analogs with tailored properties for specific therapeutic applications. For instance, modifications at the naphthalene ring can alter hydrophobicity and metabolic stability, while variations at the phenyl ring can fine-tune binding affinity to target proteins.

Current research efforts are focused on exploring the potential of this compound in treating conditions such as cancer and autoimmune disorders. Preclinical studies have indicated that derivatives of 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate may interfere with critical signaling pathways involved in disease progression. The ability to modulate these pathways offers a promising strategy for developing novel therapeutics with reduced side effects compared to existing treatments.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been utilized to predict how 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate interacts with biological targets at the atomic level. These simulations help identify key residues responsible for binding affinity and guide structural modifications to enhance potency. By integrating experimental data with computational insights, researchers can accelerate the discovery process significantly.

The safety profile of 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate is another critical consideration during drug development. While preliminary studies suggest that this compound exhibits reasonable tolerance at tested doses, further toxicological assessments are necessary before clinical translation. Evaluating its potential effects on liver function, renal clearance, and long-term exposure is essential to ensure patient safety.

The future prospects for 2,6-dibromo-4-cyanophenyl 2-(naphthalen-2-yloxy)acetate are bright given its unique structural features and potential therapeutic applications. As drug discovery continues to evolve toward more targeted and personalized treatments, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics. Collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in translating laboratory findings into effective clinical interventions.

In conclusion,391229-16-6 represents a significant advancement in pharmaceutical chemistry due to its innovative molecular design and promising biological activity. Its structural features make it an attractive candidate for further exploration in drug development pipelines addressing both acute and chronic diseases.